Cas no 7136-72-3 (Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI))

Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) structure
7136-72-3 structure
Product name:Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
CAS No:7136-72-3
MF:C9H13NO
MW:151.205622434616
CID:976306
PubChem ID:23271155

Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Ketone, 4-isopropylpyrrol-2-yl methyl (7CI,8CI)
    • SCHEMBL26723871
    • 1-(4-Isopropyl-1H-pyrrol-2-yl)ethanone
    • 7136-72-3
    • KETONE, 4-ISOPROPYLPYRROL-2-YL METHYL
    • DB-287854
    • Inchi: InChI=1S/C9H13NO/c1-6(2)8-4-9(7(3)11)10-5-8/h4-6,10H,1-3H3
    • InChI Key: VBQSHJWBZGCSEX-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CNC(=C1)C(=O)C

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9Ų
  • XLogP3: 1.9

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